N-(4-acetamidophenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C18H16N4O3S/c1-12(23)19-13-4-6-14(7-5-13)20-17(24)11-22-18(25)9-8-15(21-22)16-3-2-10-26-16/h2-10H,11H2,1H3,(H,19,23)(H,20,24)
• InChI Key: JHMQIZFZCJXJCE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

N-(4-acetamidophenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide, also known as AT-101, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. AT-101 was first identified as a potent inhibitor of Bcl-2 family proteins, which are key regulators of apoptosis, or programmed cell death, in cancer cells. The synthesis method of AT-101 involves a series of chemical reactions that are beyond the scope of However, the focus of this paper will be on the scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of AT-101.

Scientific Research Applications

Antimicrobial and Antifungal Applications

N-(4-acetamidophenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide and its derivatives have demonstrated significant potential in antimicrobial and antifungal applications. Studies have shown that these compounds exhibit activity against various microbial species, including bacteria and fungi. For example, the derivatives synthesized in the studies by Gul et al. (2017) and Incerti et al. (2017) were found to have notable antimicrobial properties against selected bacterial and fungal species, indicating their potential as antibacterial and antifungal agents (Gul et al., 2017), (Incerti et al., 2017).

Anticancer Activity

These compounds have also been explored for their potential anticancer activities. Research indicates that certain derivatives have shown considerable anticancer activity against various cancer cell lines. This is exemplified in the work by Yurttaş et al. (2015), where N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives were found to exhibit significant anticancer activity (Yurttaş et al., 2015).

Antinociceptive Activity

These compounds have also been studied for their antinociceptive (pain-relieving) properties. Doğruer et al. (2000) synthesized derivatives that showed more potent antinociceptive activity than aspirin in some cases, highlighting their potential in pain management (Doğruer et al., 2000).

Antioxidant Properties

The antioxidant properties of these compounds have also been evaluated. Studies have shown that certain derivatives exhibit antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases. Kadhum et al. (2011) found that some synthesized coumarins, which include N-(4-acetamidophenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide derivatives, demonstrated good antioxidant activity (Kadhum et al., 2011).